Cas no 57390-81-5 (4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2-phenyl-4-thiazolyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2-phenyl-4-thiazolyl)-
• CAS No: 57390-81-5
• MF: C₂₀H₁₃NO₄S
• MW: 363.386523962021
• CID: 345515
• PubChem ID: 984089
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2-phenyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2-phenyl-4-thiazolyl)-
• [4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate
• 4-Oxo-3-(2-phenylthiazol-4-yl)-4H-chromen-7-yl acetate
• AKOS001612440
• DTXSID80359689
• Oprea1_156910
• 4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-4H-chromen-7-yl acetate
• 3-(2-phenyl-4-thiazolyl)-7-acetoxychromone
• 57390-81-5
• EU-0036522
• SR-01000417069-1
• SR-01000417069
• ZINC00630437
• ACETIC ACID 4-OXO-3-(2-PHENYL-THIAZOL-4-YL)-4H-CHROMEN-7-YL ESTER

• Inchi： 1S/C20H13NO4S/c1-12(22)25-14-7-8-15-18(9-14)24-10-16(19(15)23)17-11-26-20(21-17)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： VIFUFJQCNUDOFE-UHFFFAOYSA-N
• SMILES： S1C=C(C2=COC3C=C(C=CC=3C2=O)OC(C)=O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 363.05659
• Monoisotopic Mass: 363.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 65.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones